CID 3474205
CID 3474205
Brand Name:
Vulcanchem
CAS No.:
172611-73-3
VCID:
VC0061141
InChI:
InChI=1S/C20H27NO3/c1-13(2)9-16(21-15-7-5-14(12-22)6-8-15)19-17(23)10-20(3,4)11-18(19)24/h5-8,13,21-22H,9-12H2,1-4H3
SMILES:
CC(C)CC(=C1C(=O)CC(CC1=O)(C)C)NC2=CC=C(C=C2)CO
Molecular Formula:
C20H27NO3
Molecular Weight:
329.4 g/mol
CID 3474205
CAS No.: 172611-73-3
Main Products
VCID: VC0061141
Molecular Formula: C20H27NO3
Molecular Weight: 329.4 g/mol
| CAS No. | 172611-73-3 |
|---|---|
| Product Name | CID 3474205 |
| Molecular Formula | C20H27NO3 |
| Molecular Weight | 329.4 g/mol |
| IUPAC Name | 2-[1-[4-(hydroxymethyl)anilino]-3-methylbutylidene]-5,5-dimethylcyclohexane-1,3-dione |
| Standard InChI | InChI=1S/C20H27NO3/c1-13(2)9-16(21-15-7-5-14(12-22)6-8-15)19-17(23)10-20(3,4)11-18(19)24/h5-8,13,21-22H,9-12H2,1-4H3 |
| Standard InChIKey | GARPDGDSXTZYQQ-UHFFFAOYSA-N |
| Isomeric SMILES | CC(C)CC(=C1C(=O)CC(CC1=O)(C)C)NC2=CC=C(C=C2)CO |
| SMILES | CC(C)CC(=C1C(=O)CC(CC1=O)(C)C)NC2=CC=C(C=C2)CO |
| Canonical SMILES | CC(C)CC(=C1C(=O)CC(CC1=O)(C)C)NC2=CC=C(C=C2)CO |
| PubChem Compound | 3474205 |
| Last Modified | Nov 17 2021 |
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